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Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B1207558

Introduction

Reactive Orange 16 (RO16) is a widely used azo dye in the textile industry, known for its
vibrant color and strong covalent bonding to fibers.[1] However, its complex aromatic structure
makes it resistant to conventional wastewater treatment methods, posing environmental
concerns.[1][2] Ozonation is an effective advanced oxidation process (AOP) for the
decolorization and degradation of RO16.[1] Ozone (Os), a powerful oxidizing agent, can break
down the chromophoric azo bond (-N=N-) and aromatic rings of the dye molecule, leading to a
significant reduction in color and organic content.[1] These application notes provide a detailed
experimental setup and protocol for the ozonation of Reactive Orange 16 in a laboratory
setting.

Principle of Ozonation

Ozonation involves the generation of ozone gas and its subsequent introduction into an
agueous solution containing the dye. The degradation of RO16 by ozone can occur through
two primary mechanisms:

o Direct Oxidation: Molecular ozone directly attacks the electron-rich moieties of the dye
molecule, such as the azo bond and aromatic rings. This pathway is more dominant at acidic
pH.

¢ Indirect Oxidation: At neutral to alkaline pH, ozone decomposes to form highly reactive
hydroxyl radicals (*OH). These radicals are non-selective and potent oxidizing agents that
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can rapidly degrade the dye and its intermediates.

The overall efficiency of the ozonation process is influenced by several key parameters,

including the initial dye concentration, ozone dosage, pH of the solution, and reaction time.

Experimental Protocols
Materials and Reagents

Reactive Orange 16 (C20H17N3Na2011S3, M.W. 617.54 g/mol )

Deionized or distilled water

Sodium hydroxide (NaOH) and Sulfuric acid (H2S0Oa4) for pH adjustment

Potassium iodide (KI) solution for ozone trap

Apparatus

Ozone Generator: Capable of producing ozone from a pure oxygen or dry air feed.

Reaction Vessel: A glass bubble column or a semi-batch reactor with a gas diffuser at the
bottom for efficient ozone dispersion. A typical volume is 1-2 liters.

Gas Flow Meter: To control and measure the flow rate of the ozone-containing gas.

Magnetic Stirrer and Stir Bar: To ensure homogeneity of the reaction mixture.

pH Meter: For monitoring and adjusting the pH of the dye solution.

UV-Vis Spectrophotometer: To measure the absorbance of the dye solution and determine
the extent of decolorization. The maximum absorbance wavelength (Amax) for Reactive
Orange 16 is approximately 493 nm.

Total Organic Carbon (TOC) Analyzer: To measure the mineralization of the dye.

Chemical Oxygen Demand (COD) Vials and Reactor: To determine the COD of the samples.
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o Off-gas Ozone Destructor/Trap: A vessel containing a Kl solution to safely decompose any
unreacted ozone in the off-gas.

Experimental Procedure

o Preparation of RO16 Stock Solution: Prepare a stock solution of Reactive Orange 16 (e.g.,
1 g/L) by dissolving a known weight of the dye in deionized water. From this stock, prepare
working solutions of desired concentrations (e.g., 25, 50, 100 mg/L).

o Reactor Setup: Place a known volume of the RO16 working solution into the reaction vessel.
Add a magnetic stir bar.

e pH Adjustment: Adjust the initial pH of the dye solution to the desired value (e.g., 2, 7, or 11)
using dilute H2SO4 or NaOH.

e Ozonation:

o Turn on the ozone generator and allow it to stabilize. Set the desired ozone gas flow rate
and concentration.

o Start bubbling the ozone gas through the diffuser into the dye solution while continuously
stirring.

o Begin timing the experiment as soon as ozonation starts.

o Sampling: Withdraw aliquots of the reaction mixture at specific time intervals (e.g., 0, 2, 5,
10, 15, 20, 30 minutes).

e Sample Analysis:

o Decolorization: Immediately measure the absorbance of each sample at the Amax of
RO16 (around 493 nm) using a UV-Vis spectrophotometer. Use deionized water as a
blank. The percentage of decolorization can be calculated using the following formula:
Decolorization (%) = [(Ao - At) / Ao] * 100 where Ao is the initial absorbance and At is the

absorbance at time t.

o Mineralization: Analyze the samples for TOC and COD to determine the extent of
mineralization. For TOC analysis, samples may need to be filtered.
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Data Presentation

The quantitative data from the ozonation experiments can be summarized in the following

tables for clear comparison.

Table 1: Effect of pH on the Decolorization and Mineralization of Reactive Orange 16 Initial
RO16 Concentration: 100 mg/L, Ozone Dose: [Specify], Reaction Time: 30 min

pH Decolorization (%) TOC Removal (%) COD Removal (%)
2 Data Data Data
7 Data Data Data
11 Data Data Data

Table 2: Effect of Initial Dye Concentration on Decolorization Efficiency pH: 7, Ozone Dose:
[Specify], Reaction Time: 30 min

Initial RO16 Conc. (mglL) Decolorization (%)
25 Data
50 Data
100 Data
200 Data

Note: The data in these tables should be populated with results from actual experiments.
Studies have shown that decolorization is generally rapid, with over 97% color removal
achievable within 5-20 minutes for concentrations ranging from 25-500 mg/L. However, TOC
removal is often lower, indicating the formation of organic intermediates.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the ozonation of Reactive Orange 16.
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Caption: Simplified degradation pathway of Reactive Orange 16 by ozonation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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